molecular formula C6H5Cl2N B1166829 Isomolar CAS No. 100631-27-4

Isomolar

Cat. No.: B1166829
CAS No.: 100631-27-4
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

"Isomolar" refers to solutions or mixtures where the molar concentration of a solute is identical to that of another, enabling direct comparison of physicochemical or biological effects under equimolar conditions. This concept is critical in experimental design to isolate variables such as solute specificity, ion mobility, or metabolic efficiency. For instance, Bifidobacterium longum ssp. infantis exhibited comparable growth on 2'-fucosyllactose (2'-FL) and an this compound glucose control, highlighting the utility of isomolarity in evaluating substrate preferences . Similarly, in electrophysiology, this compound substitution of chloride (Cl⁻) with test anions (e.g., methanesulfonate, sulfate) revealed ion-specific effects on membrane conductance in rat diaphragm fibers . This compound conditions are also applied in plant stress studies; lettuce roots exposed to this compound NaCl and ZnSO₄ showed distinct metabolic responses, underscoring solute-specific stress mechanisms .

Properties

CAS No.

100631-27-4

Molecular Formula

C6H5Cl2N

Synonyms

Isomolar

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Isotonic Solutions

Key Differences:

  • Focus : Isotonicity prioritizes osmotic equilibrium, while isomolarity ensures equal molarity regardless of osmotic contribution.
  • Application: Isotonicity is vital in intravenous fluids (e.g., 0.9% saline), whereas isomolarity is used in comparative solute studies.

Comparison with Isoosmolar Solutions

Definition : Isoosmolar solutions contain the same number of osmotically active particles per liter (e.g., 1M glucose = 1 osmol/L; 1M NaCl = 2 osmol/L).
Key Differences :

  • Osmolarity vs. Molarity : Isomolar solutions may differ in osmolarity if solutes dissociate (e.g., NaCl vs. glucose).
  • Biological Impact : In , this compound substitution of Cl⁻ with impermeant methanesulfonate (1 osmol/L) maintained linear conductance, while permeant Br⁻ or I⁻ caused deviations due to ion mobility differences .

Comparison with Other Equimolar Formulations

Isomolarity is distinct from equimolar mixtures of multiple solutes. For example:

  • Chemisimilars : Complex generics (e.g., liposomal drugs) require equimolar comparisons to demonstrate bioequivalence, akin to biosimilars .
  • Metabolic Studies : In , this compound NaCl and ZnSO₄ triggered different metabolic pathways in lettuce roots (e.g., polyamine conjugates specific to Zn²⁺ stress) .

Case Studies and Research Findings

Table 1: Key Studies Comparing this compound Solutions

Study Focus This compound Compounds Tested Key Findings Reference
Bacterial Growth Substrates 2'-FL vs. glucose B. longum grew equally on both; B. breve preferred Fuc over 2'-FL
Membrane Conductance Cl⁻ vs. methanesulfonate, Br⁻, I⁻ Impermeant anions (methanesulfonate) yielded linear conductance; Br⁻/I⁻ did not
Plant Stress Responses NaCl vs. ZnSO₄ NaCl induced stronger metabolic shifts; ZnSO₄ triggered polyamine synthesis
Enzyme Inhibition HgCl₂ + DPNH vs. control This compound HgCl₂-DPNH mixture inhibited LDH reversibly via sulfhydryl groups

Table 2: this compound vs. Related Concepts

Parameter This compound Isotonic Isoosmolar
Basis Equal molarity Equal osmotic pressure Equal osmolarity
Biological Relevance Solute-specific effects Cell volume stability Osmotic balance
Example 0.1M glucose vs. 0.1M NaCl 0.9% saline (blood-compatible) 1M glucose (1 osmol/L)

Regulatory and Analytical Considerations

Demonstrating equivalence under this compound conditions requires rigorous analytical characterization, as seen in biosimilar development. For example:

  • Biosimilars : Comparative studies on molecular weight, structure, and bioactivity are mandated to ensure similarity to reference products .
  • Chemisimilars : Complex formulations (e.g., liposomal drugs) demand equimolar comparisons to validate pharmacokinetic profiles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.